4-Cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid
Product document request
Request a Representative COA
No file is available for instant download. Submit this short request and our team will review the applicable document for this product.
Request submitted
Description
IUPAC Nomenclature and Systematic Identification
The compound 4-cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid is systematically identified using IUPAC conventions as (2S)-4-cyano-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid. This nomenclature reflects its structural components:
- A 9H-fluoren-9-ylmethoxycarbonyl (Fmoc) group at the amino position.
- A cyano (-C≡N) substituent at the fourth carbon of the butanoic acid backbone.
- An (S)-stereochemical configuration at the second carbon.
The molecular formula is C₂₀H₁₈N₂O₄ , with a molecular weight of 350.4 g/mol . Synonyms include Fmoc-L-Cba-OH and (S)-2-(Fmoc-amino)-4-cyanobutanoic acid, which are frequently used in peptide synthesis literature.
Table 1: Systematic Identification Data
| Property | Value |
|---|---|
| IUPAC Name | (2S)-4-cyano-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid |
| Molecular Formula | C₂₀H₁₈N₂O₄ |
| Molecular Weight | 350.4 g/mol |
| CAS Registry Number | 913253-24-4 |
| SMILES | C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC@@HC(=O)O |
Molecular Topology and Stereochemical Configuration
The compound features a tetrahedral carbon backbone with critical functional groups:
- Fmoc-protected amino group : The Fmoc group (C₁₃H₁₀O₂) is attached via a carbamate linkage to the α-amino group of the butanoic acid.
- Cyano group : A -C≡N substituent at the γ-position (fourth carbon), introducing polarity and reactivity.
- Carboxylic acid terminus : The C-terminal carboxyl group enables conjugation in peptide synthesis.
The stereochemical configuration at the second carbon is (S), as confirmed by the Chirality Center Descriptor in its SMILES notation ([C@@H]). This configuration is critical for its biological interactions and synthetic applications.
Spatial Arrangement :
Spectroscopic Fingerprinting (NMR, IR, MS)
Nuclear Magnetic Resonance (NMR) Spectroscopy
¹H NMR (predicted):
- Fmoc aromatic protons : Multiplet at δ 7.2–7.8 ppm (8H, fluorene ring).
- α-Proton (C2) : Doublet at δ 4.3–4.6 ppm (1H, coupling with adjacent NH).
- β- and γ-methylene protons : Multiplets at δ 2.2–2.8 ppm (2H, CH₂CN) and δ 1.8–2.1 ppm (2H, CH₂COOH).
- Carboxylic acid proton : Broad singlet at δ 12–13 ppm (1H, -COOH).
¹³C NMR :
Infrared (IR) Spectroscopy
Key absorption bands include:
Crystallographic Analysis and Conformational Studies
While single-crystal X-ray diffraction data for this compound is not publicly available, conformational insights can be inferred from related Fmoc-protected amino acids:
- The Fmoc group typically adopts a butterfly conformation , with dihedral angles of ~30°–40° between fluorene rings.
- The carbamate linkage exhibits restricted rotation due to resonance stabilization, favoring a planar geometry.
- Molecular dynamics simulations suggest that the cyano group enhances rigidity in the γ-position, reducing conformational flexibility compared to unsubstituted analogs.
Table 2: Predicted Conformational Parameters
| Parameter | Value |
|---|---|
| Fmoc dihedral angle | 35° |
| Cα-Cβ bond rotation | Partially restricted |
| Carbamate planarity | >90% |
Properties
IUPAC Name |
4-cyano-2-(9H-fluoren-9-ylmethoxycarbonylamino)butanoic acid | |
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C20H18N2O4/c21-11-5-10-18(19(23)24)22-20(25)26-12-17-15-8-3-1-6-13(15)14-7-2-4-9-16(14)17/h1-4,6-9,17-18H,5,10,12H2,(H,22,25)(H,23,24) | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
IYSKJCGILKSAFL-UHFFFAOYSA-N | |
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C2C(=C1)C(C3=CC=CC=C32)COC(=O)NC(CCC#N)C(=O)O | |
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C20H18N2O4 | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
350.4 g/mol | |
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Preparation Methods
Starting Material Selection and Functional Group Installation
- The synthesis typically begins with a suitably substituted amino acid or amino acid derivative bearing a cyano group on the side chain or a precursor that can be converted to the cyano functionality.
- The amino group is protected using the Fmoc group to prevent undesired reactions during subsequent synthetic steps.
Fmoc Protection of the Amino Group
- The Fmoc protecting group is introduced using standard carbamate formation chemistry, typically by reacting the free amino acid or amino acid derivative with 9-fluorenylmethoxycarbonyl chloride (Fmoc-Cl) under basic conditions (e.g., sodium bicarbonate or triethylamine in aqueous or organic solvents).
- This step ensures selective protection of the amino group while leaving the carboxylic acid and cyano groups intact.
Side Chain Cyano Group Introduction
- The cyano group at the 4-position of the butanoic acid backbone can be introduced via various synthetic routes, such as:
- Nucleophilic substitution reactions on a suitable leaving group precursor (e.g., 4-bromobutanoic acid derivatives) with cyanide sources.
- Functional group transformations from other substituents (e.g., amines or halides) to nitriles.
- For example, (S)-2-((((9H-Fluoren-9-yl)methoxy)carbonyl)amino)-4-bromobutanoic acid can be converted to the corresponding cyano derivative by nucleophilic displacement of bromide with cyanide ions under controlled conditions.
Purification and Characterization
- After synthesis, purification is typically achieved by chromatographic methods such as flash column chromatography or preparative HPLC to isolate the pure Fmoc-protected cyano-substituted amino acid.
- Characterization includes NMR spectroscopy, mass spectrometry, and elemental analysis to confirm the structure and purity.
Detailed Synthetic Procedure (Representative Example)
| Step | Reagents and Conditions | Description |
|---|---|---|
| 1 | Starting amino acid or 4-bromobutanoic acid derivative | Selection of precursor with appropriate stereochemistry and side chain functionality |
| 2 | Fmoc-Cl, base (e.g., NaHCO3 or Et3N), solvent (e.g., dioxane-water) | Fmoc protection of the amino group; reaction monitored by TLC |
| 3 | KCN or NaCN, polar aprotic solvent (e.g., DMF), controlled temperature | Nucleophilic substitution of bromide with cyanide to install cyano group |
| 4 | Purification by column chromatography or HPLC | Isolation of pure product |
| 5 | Characterization (NMR, MS, IR) | Confirmation of structure and purity |
Research Findings and Data Tables
Peptide Synthesis Cycle Incorporation
- The compound is often used as an Fmoc-protected amino acid building block in solid-phase peptide synthesis (SPPS).
- Typical SPPS cycles for incorporating Fmoc-amino acids include:
Summary Table of Key Synthetic Parameters
| Parameter | Typical Condition / Reagent | Notes |
|---|---|---|
| Amino group protection | Fmoc-Cl, base (NaHCO3, Et3N), solvent (dioxane/water) | Standard carbamate formation |
| Cyano group introduction | KCN or NaCN, DMF, mild heating | Nucleophilic substitution of halide |
| Purification | Flash chromatography, preparative HPLC | Ensures high purity |
| Peptide synthesis incorporation | SPPS with PyBOP/HATU/DIC, DIPEA, piperidine/DMF | Automated or manual peptide synthesizers |
| Characterization techniques | NMR, MS, IR spectroscopy | Structural confirmation |
Source Diversity and Authority
- The synthetic methods are corroborated by multiple sources including chemical suppliers specializing in Fmoc-amino acids (e.g., GLP Bio, Ambeed), peptide synthesis protocols from MultiSynTech GmbH, and chemical databases such as PubChem.
- The synthesis approach aligns with standard organic and peptide chemistry practices established in the literature and industrial peptide manufacturing.
Chemical Reactions Analysis
Types of Reactions
4-Cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid undergoes various chemical reactions, including:
Hydrolysis: The Fmoc group can be removed by treatment with a base such as piperidine, yielding the free amino acid.
Coupling Reactions: The compound can participate in peptide bond formation through coupling reactions with other amino acids or peptides.
Reduction: The cyano group can be reduced to an amine using reducing agents like lithium aluminum hydride (LiAlH4).
Common Reagents and Conditions
Fmoc Removal: Piperidine in dimethylformamide (DMF) is commonly used to remove the Fmoc group.
Coupling Agents: DCC or DIC are used in the presence of hydroxybenzotriazole (HOBt) to facilitate peptide bond formation.
Reducing Agents: LiAlH4 is used for the reduction of the cyano group.
Major Products Formed
Deprotected Amino Acid: Removal of the Fmoc group yields the free amino acid.
Peptides: Coupling reactions result in the formation of peptides.
Amines: Reduction of the cyano group produces the corresponding amine.
Scientific Research Applications
4-Cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid is extensively used in scientific research, particularly in:
Peptide Synthesis: As a building block in the synthesis of peptides and proteins.
Drug Development: In the design and synthesis of peptide-based drugs.
Bioconjugation: For the modification of biomolecules with peptides or other functional groups.
Material Science: In the development of peptide-based materials and nanostructures.
Mechanism of Action
The compound exerts its effects primarily through its role as a protected amino acid in peptide synthesis. The Fmoc group protects the amino group during the synthesis process, preventing unwanted side reactions. Upon completion of the synthesis, the Fmoc group is removed under mild conditions, revealing the free amino group for further reactions or biological activity.
Comparison with Similar Compounds
Comparison with Structurally Similar Compounds
Substituent Diversity in Fmoc-Protected Amino Acids
The cyano group distinguishes this compound from other Fmoc-protected amino acids. Key comparisons include:
Key Observations:
- Functional Group Impact: The cyano group’s electron-withdrawing nature increases electrophilicity, enabling nucleophilic additions (e.g., thiol-ene reactions) that are absent in methoxy- or carboxamide-substituted analogs .
- Steric Effects : Bulky substituents like naphthyl (MW 451.52) or tert-butyl () reduce coupling efficiency in SPPS compared to smaller groups like -CN or -OCH₃ .
Backbone Modifications
Variations in the carbon chain length and branching influence peptide folding and solubility:
Key Observations:
Biological Activity
4-Cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid, also known by its CAS Number 913253-24-4, is a synthetic compound that exhibits potential biological activity. This article reviews its biological properties, including mechanisms of action, efficacy in various assays, and potential therapeutic applications.
Chemical Structure and Properties
The compound has the molecular formula and a molecular weight of 350.37 g/mol. Its structure features a fluorenylmethoxycarbonyl (Fmoc) group, which is significant for its biochemical interactions and stability.
Biological Activity Overview
Research indicates that 4-Cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid may exhibit various biological activities, particularly in the context of antiviral properties and protein interactions.
Antiviral Activity
A study explored the compound's ability to inhibit the interaction between viral proteins, specifically targeting the PA-PB1 interaction in influenza viruses. The compound demonstrated micromolar antiviral activity with an effective concentration (EC50) of approximately 52 µM in plaque reduction assays (PRA) . However, it also exhibited cytotoxicity at higher concentrations (CC50 = 167 µM), indicating a need for further optimization to improve selectivity and reduce toxicity.
The proposed mechanism involves the disruption of protein-protein interactions critical for viral replication. The compound's ability to inhibit these interactions was confirmed through enzyme-linked immunosorbent assays (ELISA), where it showed an IC50 value of 36 µM against the PA-PB1 complex .
Study on Derivatives
A comparative analysis of derivatives related to 4-Cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid revealed varying biological profiles. For instance, derivatives with different amino acid substitutions displayed distinct activities against influenza virus, with some exhibiting lower cytotoxicity while maintaining antiviral efficacy .
| Compound | ELISA PA-PB1 IC50 (µM) | PRA EC50 (µM) | CC50 (µM) |
|---|---|---|---|
| 4-Cyano Compound | 36 | 52 | 167 |
| Derivative A | 32 | 41 | >200 |
| Derivative B | 48 | >100 | >200 |
This table illustrates the varying effectiveness and safety profiles among different derivatives, emphasizing the importance of structural modifications in enhancing biological activity.
Toxicological Assessment
Toxicological evaluations are critical for understanding the safety profile of compounds like 4-Cyano-2-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)butanoic acid. In vitro studies indicated that while some derivatives were non-cytotoxic at concentrations exceeding 200 µM, others demonstrated significant cytotoxic effects, necessitating careful consideration during drug development .
Q & A
Basic: What are the standard synthetic routes for preparing 4-cyano-2-(Fmoc-amino)butanoic acid, and how are reaction conditions optimized?
Methodological Answer:
The synthesis typically involves protecting the amino group with the Fmoc moiety using fluorenylmethoxycarbonyl chloride (Fmoc-Cl) in the presence of a base like triethylamine or sodium carbonate. The reaction is carried out in anhydrous dichloromethane (DCM) or dimethylformamide (DMF) at room temperature . Optimization includes:
- Solvent selection : DMF enhances solubility for polar intermediates, while DCM is preferred for non-polar steps.
- Base stoichiometry : Excess base neutralizes HCl generated during Fmoc protection.
- Reaction monitoring : Thin-layer chromatography (TLC) or HPLC tracks progress, with final purification via column chromatography or recrystallization .
Advanced: How can researchers resolve contradictions in stability data for Fmoc-protected amino acids under varying storage conditions?
Methodological Answer:
Conflicting stability data may arise from differences in moisture exposure, temperature, or light. To address this:
- Controlled stability studies : Conduct accelerated degradation tests (e.g., 40°C/75% RH) and compare with long-term storage data (2–8°C in desiccators) .
- Analytical validation : Use NMR to detect hydrolysis of the Fmoc group and LC-MS to identify decomposition products like fluorenylmethyl alcohol .
- Documentation : Cross-reference with Safety Data Sheets (SDS) that specify incompatibilities (e.g., avoid strong acids/bases) .
Basic: What purification techniques are recommended for isolating 4-cyano-2-(Fmoc-amino)butanoic acid, and how is purity validated?
Methodological Answer:
- Chromatography : Reverse-phase HPLC (C18 column) with acetonitrile/water gradients effectively separates the product from unreacted starting materials .
- Recrystallization : Use ethanol/water mixtures for high-yield crystallization.
- Purity validation :
Advanced: How can the cyano group in this compound influence its reactivity in solid-phase peptide synthesis (SPPS)?
Methodological Answer:
The electron-withdrawing cyano group may:
- Reduce nucleophilicity : Slow down acylation during coupling; use activators like HATU or Oxyma Pure to enhance efficiency .
- Impact stability : Monitor for premature deprotection under basic conditions (e.g., piperidine in SPPS).
- Modify solubility : The cyano group increases hydrophobicity, requiring optimized solvent systems (e.g., DMF with 0.1% Triton X-100) .
Basic: What safety protocols are critical when handling this compound, given limited toxicity data?
Methodological Answer:
- Personal protective equipment (PPE) : Wear nitrile gloves, lab coats, and safety goggles to prevent skin/eye contact .
- Ventilation : Use fume hoods to avoid inhalation of aerosols during weighing.
- Emergency measures : In case of exposure, rinse skin with water for 15 minutes and seek medical advice .
Advanced: How can researchers design experiments to assess the ecological impact of this compound when degradation data is unavailable?
Methodological Answer:
- Biodegradation assays : Use OECD 301B (Ready Biodegradability Test) to measure CO2 evolution in aqueous media .
- Toxicity screening : Perform Daphnia magna acute toxicity tests (OECD 202) and algal growth inhibition assays (OECD 201) .
- Computational modeling : Predict environmental fate using EPI Suite to estimate biodegradation half-life and bioaccumulation potential .
Basic: What spectroscopic methods are essential for characterizing this compound’s structure?
Methodological Answer:
- FT-IR : Confirm carbonyl stretches (Fmoc C=O at ~1710 cm⁻¹, carboxylic acid at ~1700 cm⁻¹) .
- 1H/13C NMR : Identify Fmoc aromatic protons (7.2–7.8 ppm) and the cyano group’s adjacent methylene (δ ~2.5–3.0 ppm) .
- X-ray crystallography : Resolve stereochemistry if racemization is suspected during synthesis .
Advanced: How does the steric bulk of the Fmoc group affect coupling efficiency in peptide chain elongation?
Methodological Answer:
- Steric hindrance : The Fmoc group may slow coupling to adjacent residues; use microwave-assisted synthesis (50°C) to improve kinetics .
- Side reactions : Monitor for aspartimide formation via LC-MS when using repetitive deprotection cycles .
- Alternative protecting groups : Compare with Boc-protected analogs to evaluate yield differences .
Basic: What are the recommended storage conditions to prevent decomposition of this compound?
Methodological Answer:
- Temperature : Store at –20°C in airtight containers under nitrogen to minimize hydrolysis .
- Moisture control : Use desiccants (silica gel) and avoid freeze-thaw cycles .
- Light sensitivity : Protect from UV exposure using amber glass vials .
Advanced: How can researchers leverage the cyano group for post-synthetic modifications (e.g., click chemistry)?
Methodological Answer:
- Cyano reduction : Catalytic hydrogenation (Pd/C, H2) converts –CN to –CH2NH2 for further functionalization .
- Nitrile oxide formation : React with hydroxylamine to generate dipolarophiles for strain-promoted cycloadditions .
- Bioconjugation : Use cyano-specific ligation (e.g., with phosphines) to attach fluorescent probes .
Featured Recommendations
| Most viewed | ||
|---|---|---|
| Most popular with customers |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
